Cas no 1353857-21-2 (4-Bromo-1-(3-tetrahydropyranyl)-1H-imidazole)

4-Bromo-1-(3-tetrahydropyranyl)-1H-imidazole is a heterocyclic compound featuring a brominated imidazole core protected by a tetrahydropyranyl (THP) group at the N1 position. This structural modification enhances stability and solubility, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine substituent at the 4-position offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The THP group provides steric protection while remaining cleavable under mild acidic conditions, facilitating selective deprotection when needed. Its well-defined reactivity and compatibility with diverse reaction conditions make it a versatile building block for constructing complex nitrogen-containing frameworks.
4-Bromo-1-(3-tetrahydropyranyl)-1H-imidazole structure
1353857-21-2 structure
Product Name:4-Bromo-1-(3-tetrahydropyranyl)-1H-imidazole
CAS No:1353857-21-2
MF:C8H11BrN2O
MW:231.089740991592
CID:5281469
Update Time:2025-11-06

4-Bromo-1-(3-tetrahydropyranyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-(3-tetrahydropyranyl)-1H-imidazole
    • 1H-Imidazole, 4-bromo-1-(tetrahydro-2H-pyran-3-yl)-
    • Inchi: 1S/C8H11BrN2O/c9-8-4-11(6-10-8)7-2-1-3-12-5-7/h4,6-7H,1-3,5H2
    • InChI Key: DMBAKKSXFMEDMC-UHFFFAOYSA-N
    • SMILES: C1N(C2CCCOC2)C=C(Br)N=1

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Additional information on 4-Bromo-1-(3-tetrahydropyranyl)-1H-imidazole

4-Bromo-1-(3-tetrahydropyranyl)-1H-imidazole: A Comprehensive Overview

The compound CAS No. 1353857-21-2, also known as 4-Bromo-1-(3-tetrahydropyranyl)-1H-imidazole, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of imidazoles, which are five-membered heterocyclic compounds with two nitrogen atoms in the ring. The presence of a bromine atom at the 4-position and a tetrahydropyranyl group at the 1-position introduces unique chemical properties, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the importance of imidazoles in drug discovery, particularly in the development of antiviral and anticancer agents. The 4-Bromo-1-(3-tetrahydropyranyl)-1H-imidazole structure has shown promising results in inhibiting certain enzymes associated with viral replication and cancer cell proliferation. For instance, researchers have reported that this compound exhibits selective activity against human immunodeficiency virus (HIV) protease, a key enzyme responsible for the maturation of viral particles. This finding underscores its potential as a lead compound in antiviral drug development.

In addition to its biological applications, 4-Bromo-1-(3-tetrahydropyranyl)-1H-imidazole has also gained attention in materials science due to its ability to form stable coordination complexes with transition metals. These complexes have been explored for their catalytic properties in organic synthesis reactions, such as alkene epoxidation and cyclopropanation. The tetrahydropyranyl group plays a crucial role in stabilizing these metal complexes by providing steric hindrance and electronic modulation.

The synthesis of CAS No. 1353857-21-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One common approach is the nucleophilic substitution reaction between an imidazole derivative and a bromoalkane, followed by cyclization to form the tetrahydropyranyl ring. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

From an environmental perspective, the development of efficient synthetic routes for 4-Bromo-1-(3-tetrahydropyranyl)-1H-imidazole is critical to minimize waste and reduce the environmental footprint of chemical manufacturing. Researchers have explored green chemistry approaches, such as using microwave-assisted synthesis and biocatalysts, to enhance the sustainability of this process.

In conclusion, CAS No. 1353857-21-2, or 4-Bromo-1-(3-tetrahydropyranyl)-1H-imidazole, represents a versatile molecule with diverse applications in drug discovery, catalysis, and materials science. Its unique chemical properties and modular structure make it an attractive target for further research and development. As advancements in synthetic methods and computational modeling continue to evolve, this compound is expected to play an increasingly important role in both academic and industrial settings.

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